Cas no 99759-13-4 (N-Methylvancomycin)
N-Methylvancomycin Chemical and Physical Properties
Names and Identifiers
-
- Antibiotic M 43D
- 56-methyl-vanomycin; 22H-8,11:18,21-Dietheno-23,36-(iminomethano)-13,16:31,35-dimetheno-1H,16H-[1,6,9]oxadiazacyclohexadecino[4,5-m][10,2,16]benzoxadiazacyclotetracosine, vancomycin derivative; 56-Methylvancomycin; Antibiotic M 43D;
- N-Methylvancomycin
- 99759-13-4
-
- Inchi: 1S/C67H77Cl2N9O24/c1-24(2)13-36(78(5)6)60(90)76-50-52(84)27-8-11-39(33(68)15-27)98-41-17-29-18-42(56(41)102-66-57(55(87)54(86)43(23-79)100-66)101-45-22-67(4,71)58(88)25(3)97-45)99-40-12-9-28(16-34(40)69)53(85)51-64(94)75-49(65(95)96)32-19-30(80)20-38(82)46(32)31-14-26(7-10-37(31)81)47(61(91)77-51)74-62(92)48(29)73-59(89)35(21-44(70)83)72-63(50)93/h7-12,14-20,24-25,35-36,43,45,47-55,57-58,66,79-82,84-88H,13,21-23,71H2,1-6H3,(H2,70,83)(H,72,93)(H,73,89)(H,74,92)(H,75,94)(H,76,90)(H,77,91)(H,95,96)
- InChI Key: DZUAJHOQOXRHMW-UHFFFAOYSA-N
- SMILES: CC(CC(C(NC1C(=O)NC(CC(=O)N)C(=O)NC2C3C=C(C(=C(C=3)OC3C(=CC(=CC=3)C1O)Cl)OC1C(OC3OC(C)C(O)C(N)(C)C3)C(O)C(O)C(CO)O1)OC1C(Cl)=CC(C(C3C(=O)NC(C(=O)[O-])C4C(=C(C=C(C=4)O)O)C4=CC(=CC=C4O)C(NC2=O)C(=O)N3)O)=CC=1)=O)[NH+](C)C)C
Computed Properties
- Exact Mass: 1461.4458497Da
- Monoisotopic Mass: 1461.4458497Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 18
- Hydrogen Bond Acceptor Count: 26
- Heavy Atom Count: 102
- Rotatable Bond Count: 13
- Complexity: 2990
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 14
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.1
- Topological Polar Surface Area: 522Ų
N-Methylvancomycin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M338465-1mg |
N-Methylvancomycin |
99759-13-4 | 1mg |
$207.00 | 2023-05-17 | ||
| TRC | M338465-5mg |
N-Methylvancomycin |
99759-13-4 | 5mg |
$ 800.00 | 2023-09-07 | ||
| TRC | M338465-10mg |
N-Methylvancomycin |
99759-13-4 | 10mg |
$1642.00 | 2023-05-17 | ||
| TRC | M338465-25mg |
N-Methylvancomycin |
99759-13-4 | 25mg |
$3559.00 | 2023-05-17 | ||
| TRC | M338465-50mg |
N-Methylvancomycin |
99759-13-4 | 50mg |
$6831.00 | 2023-05-17 | ||
| TRC | M338465-100mg |
N-Methylvancomycin |
99759-13-4 | 100mg |
$12709.00 | 2023-05-17 |
N-Methylvancomycin Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on N-Methylvancomycin
Comprehensive Overview of N-Methylvancomycin (CAS No. 99759-13-4): Structure, Mechanism, and Applications
N-Methylvancomycin (CAS No. 99759-13-4) is a semisynthetic derivative of the glycopeptide antibiotic vancomycin, renowned for its potent activity against Gram-positive bacteria. This modified compound features a methyl group at the nitrogen atom of the vancomycin scaffold, enhancing its pharmacokinetic properties and broadening its therapeutic potential. As antimicrobial resistance (AMR) emerges as a global health crisis, researchers are increasingly exploring derivatives like N-Methylvancomycin to combat resistant strains such as methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococci (VRE).
The structural uniqueness of N-Methylvancomycin lies in its ability to bind to the D-alanyl-D-alanine terminus of bacterial cell wall precursors, inhibiting peptidoglycan synthesis. Unlike traditional vancomycin, the N-methylation modification improves membrane permeability and reduces susceptibility to resistance mechanisms. Recent studies highlight its synergistic effects with β-lactam antibiotics, a topic gaining traction in antibiotic combination therapy research. This aligns with the growing demand for "next-generation glycopeptide antibiotics" in PubMed and Google Scholar searches.
From a clinical perspective, N-Methylvancomycin has shown promise in treating complicated skin infections and bloodstream infections. Its optimized solubility profile addresses limitations of parent compounds, making it a candidate for intravenous formulations. Pharmaceutical developers are also investigating its potential in bioconjugation strategies—a hot topic in targeted drug delivery systems—to enhance tissue specificity and reduce off-target effects.
Quality control of N-Methylvancomycin (CAS No. 99759-13-4) requires advanced analytical techniques like HPLC-MS and NMR spectroscopy. Purity standards exceeding 98% are critical for research applications, particularly in studies exploring "structure-activity relationships (SAR) of glycopeptide derivatives." These methodologies are frequently searched in conjunction with antibiotic purity testing protocols.
Environmental and stability studies reveal that N-Methylvancomycin maintains efficacy under physiological pH ranges, though storage at -20°C is recommended for long-term preservation. Such data cater to frequent queries about "antibiotic stability in solution" and "lyophilization of peptide-based drugs," reflecting practical concerns among laboratory technicians and formulators.
In conclusion, N-Methylvancomycin represents an innovative stride in glycopeptide antibiotic development. Its multifaceted advantages—from enhanced bioavailability to resistance modulation—position it as a valuable subject for both academic research and pharmaceutical R&D. As AMR continues to dominate healthcare discussions, compounds like this underscore the importance of molecular optimization in addressing unmet medical needs.
99759-13-4 (N-Methylvancomycin) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)